Cas no 1806390-63-5 (3-Fluoro-5-iodo-4-methylpyridine)

• Product Name: 3-Fluoro-5-iodo-4-methylpyridine
• CAS No: 1806390-63-5
• MF: C₆H₅FIN
• MW: 237.013477087021
• CID: 4905951
• Update Time: 2025-11-02

3-Fluoro-5-iodo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-iodo-4-methylpyridine

• Inchi： 1S/C6H5FIN/c1-4-5(7)2-9-3-6(4)8/h2-3H,1H3
• InChI Key： WWDFFDCBLBEPLB-UHFFFAOYSA-N
• SMILES： IC1C=NC=C(C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• XLogP3: 2
• Topological Polar Surface Area: 12.9

Additional information on 3-Fluoro-5-iodo-4-methylpyridine

3-Fluoro-5-iodo-4-methylpyridine (CAS 1806390-63-5): A Versatile Halogenated Pyridine Derivative for Pharmaceutical and Material Science Applications

3-Fluoro-5-iodo-4-methylpyridine (CAS 1806390-63-5) is an emerging halogenated pyridine derivative that has garnered significant attention in pharmaceutical research and material science. This fluorinated and iodinated pyridine compound combines the unique electronic properties of both fluorine and iodine substituents, making it particularly valuable for drug discovery and organic synthesis applications.

The molecular structure of 3-fluoro-5-iodo-4-methylpyridine features three strategically placed substituents on the pyridine ring: a fluorine atom at position 3, an iodine atom at position 5, and a methyl group at position 4. This specific arrangement creates a highly functionalized pyridine scaffold that serves as an excellent building block for more complex molecules. Researchers are particularly interested in this compound for medicinal chemistry applications, where it can be used to develop new kinase inhibitors and CNS-active compounds.

Recent studies highlight the growing importance of fluorinated pyridine derivatives in drug development, with 3-fluoro-5-iodo-4-methylpyridine being particularly valuable for PET radiotracer synthesis. The iodine atom provides an excellent handle for radioiodination, making this compound useful in diagnostic imaging applications. Additionally, the presence of both fluorine and iodine allows for diverse cross-coupling reactions, enabling the creation of complex molecular architectures.

In material science, 3-fluoro-5-iodo-4-methylpyridine serves as a precursor for liquid crystal materials and organic electronic components. The strong electron-withdrawing effects of the fluorine and iodine substituents modify the electronic properties of the pyridine ring, making it suitable for organic semiconductors and photovoltaic materials. This dual applicability in both pharmaceutical and material science fields makes CAS 1806390-63-5 a compound of significant commercial interest.

The synthesis of 3-fluoro-5-iodo-4-methylpyridine typically involves halogenation reactions of appropriately substituted pyridine precursors. Modern synthetic approaches focus on developing more efficient and sustainable methods for producing this valuable heterocyclic building block. Recent advances in flow chemistry and catalytic halogenation have improved the accessibility of this compound for research and industrial applications.

From a commercial perspective, the demand for functionalized pyridine derivatives like 3-fluoro-5-iodo-4-methylpyridine continues to grow, particularly in the pharmaceutical intermediates market. The compound's versatility in structure-activity relationship studies and its utility in high-throughput screening make it a valuable asset for drug discovery programs. Several specialty chemical suppliers now offer this compound in research quantities, with purity levels suitable for various applications.

Quality control and characterization of 3-fluoro-5-iodo-4-methylpyridine typically involve advanced analytical techniques such as HPLC analysis, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical research. Proper storage conditions, typically under inert atmosphere and refrigeration, help maintain the stability of this halogen-rich compound over extended periods.

Looking to the future, 3-fluoro-5-iodo-4-methylpyridine (CAS 1806390-63-5) is poised to play an increasingly important role in medicinal chemistry and material science. Its unique combination of substituents offers multiple vectors for structural modification, making it a versatile intermediate for developing new therapeutic agents and advanced materials. As research into halogenated heterocycles continues to expand, this compound will likely find even broader applications across scientific disciplines.